Cas no 1270441-01-4 (1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine)

• Product Name: 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine
• CAS No: 1270441-01-4
• MF: C₉H₈F₅N
• MW: 225.158539772034
• CID: 4937074
• Update Time: 2025-06-08

1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(DIFLUOROMETHYL)PHENYL)-2,2,2-TRIFLUOROETHANAMINE
• 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine

• Inchi： 1S/C9H8F5N/c10-8(11)6-3-1-5(2-4-6)7(15)9(12,13)14/h1-4,7-8H,15H2
• InChI Key： SQGPHFWUMVZZER-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(F)F)=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine

Research Brief on 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine (CAS: 1270441-01-4): Recent Advances and Applications

1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine (CAS: 1270441-01-4) is a fluorinated aromatic amine compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound's unique structural features, including the difluoromethyl and trifluoroethyl moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Recent studies have explored its potential as a building block for novel bioactive molecules, with a focus on its pharmacokinetic properties and therapeutic efficacy.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers highlighted its ability to enhance the metabolic stability of the resulting compounds, thereby improving their half-life and bioavailability. The study also demonstrated that the fluorinated groups in the compound contribute to its high lipophilicity, which facilitates blood-brain barrier penetration, a critical factor for central nervous system (CNS) therapeutics.

In another recent development, a team from the University of Cambridge reported the use of 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine in the design of covalent inhibitors targeting cysteine proteases. The compound's electrophilic trifluoroethylamine group was found to form stable covalent adducts with the active-site cysteine residues, leading to potent and selective inhibition of the target enzymes. This approach has potential applications in the treatment of diseases such as cancer and autoimmune disorders, where cysteine proteases play a pivotal role.

Further research has also explored the compound's utility in positron emission tomography (PET) imaging. A 2024 study in ACS Chemical Biology described the synthesis of a fluorine-18 labeled derivative of 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine for use as a radiotracer. The labeled compound exhibited excellent in vivo stability and high target specificity, making it a promising tool for imaging studies in neurodegenerative diseases.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine derivatives. Recent efforts have focused on developing more efficient synthetic routes and improving the compound's solubility and toxicity profiles. Collaborative research between academic institutions and pharmaceutical companies is expected to drive further innovations in this area.

In conclusion, 1-(4-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine (CAS: 1270441-01-4) represents a versatile and valuable scaffold in modern drug discovery. Its applications span from CNS therapeutics to imaging and enzyme inhibition, underscoring its potential to address unmet medical needs. Future research will likely focus on expanding its therapeutic scope and optimizing its physicochemical properties for clinical translation.